Cas no 61549-12-0 (7,8-Pentadecanediol, 15-[3-(acetyloxy)phenyl]-, diacetate)

• Product name: 7,8-Pentadecanediol, 15-[3-(acetyloxy)phenyl]-, diacetate
• CAS No: 61549-12-0
• MF: C₂₇H₄₂O₆
• MW: 498.64934
• CID: 475256
• PubChem ID: 71394708

7,8-Pentadecanediol, 15-[3-(acetyloxy)phenyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

• 7,8-Pentadecanediol, 15-[3-(acetyloxy)phenyl]-, diacetate
• acetic acid,[3-(8,9-dihydroxypentadecyl)phenyl] acetate
• 61549-12-0
• DTXSID60816381
• Acetic acid--3-(8,9-dihydroxypentadecyl)phenyl acetate (2/1)

• Inchi： InChI=1S/C23H38O4.2C2H4O2/c1-3-4-5-10-16-22(25)23(26)17-11-8-6-7-9-13-20-14-12-15-21(18-20)27-19(2)24;2*1-2(3)4/h12,14-15,18,22-23,25-26H,3-11,13,16-17H2,1-2H3;2*1H3,(H,3,4)
• InChI Key： SVFGFQMTCPHRRY-UHFFFAOYSA-N
• SMILES： CCCCCCC(C(CCCCCCCC1=CC(=CC=C1)OC(=O)C)O)O.CC(=O)O.CC(=O)O

Computed Properties

• Exact Mass: 498.31938
• Monoisotopic Mass: 498.31926842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 402
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.36